molecular formula C11H20NO4P B1232065 Dicyclopropyloketoxime diethylphosphoric acid ester CAS No. 139087-70-0

Dicyclopropyloketoxime diethylphosphoric acid ester

Cat. No. B1232065
M. Wt: 261.25 g/mol
InChI Key: NHURCWNOSBBLTG-UHFFFAOYSA-N
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Description

Dicyclopropyloketoxime diethylphosphoric acid ester, also known as Dicyclopropyloketoxime diethylphosphoric acid ester, is a useful research compound. Its molecular formula is C11H20NO4P and its molecular weight is 261.25 g/mol. The purity is usually 95%.
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properties

CAS RN

139087-70-0

Product Name

Dicyclopropyloketoxime diethylphosphoric acid ester

Molecular Formula

C11H20NO4P

Molecular Weight

261.25 g/mol

IUPAC Name

(dicyclopropylmethylideneamino) diethyl phosphate

InChI

InChI=1S/C11H20NO4P/c1-3-14-17(13,15-4-2)16-12-11(9-5-6-9)10-7-8-10/h9-10H,3-8H2,1-2H3

InChI Key

NHURCWNOSBBLTG-UHFFFAOYSA-N

SMILES

CCOP(=O)(OCC)ON=C(C1CC1)C2CC2

Canonical SMILES

CCOP(=O)(OCC)ON=C(C1CC1)C2CC2

Other CAS RN

139087-70-0

synonyms

dicyclopropyloketoxime diethylphosphate
dicyclopropyloketoxime diethylphosphoric acid este

Origin of Product

United States

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